Cas no 2228520-77-0 (1-amino-3-(2-bromo-1,3-thiazol-4-yl)propan-2-ol)

• Product Name: 1-amino-3-(2-bromo-1,3-thiazol-4-yl)propan-2-ol
• CAS No: 2228520-77-0
• MF: C₆H₉BrN₂OS
• MW: 237.117459058762
• CID: 5842364
• PubChem ID: 165781183
• Update Time: 2025-10-29

1-amino-3-(2-bromo-1,3-thiazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-bromo-1,3-thiazol-4-yl)propan-2-ol
• EN300-1926352
• 2228520-77-0

• Inchi： 1S/C6H9BrN2OS/c7-6-9-4(3-11-6)1-5(10)2-8/h3,5,10H,1-2,8H2
• InChI Key： LCUGJDCNOOUTPI-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CC(CN)O

Computed Properties

• Exact Mass: 235.96190g/mol
• Monoisotopic Mass: 235.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-amino-3-(2-bromo-1,3-thiazol-4-yl)propan-2-ol

Comprehensive Guide to 1-amino-3-(2-bromo-1,3-thiazol-4-yl)propan-2-ol (CAS No. 2228520-77-0): Properties, Applications, and Market Insights

1-amino-3-(2-bromo-1,3-thiazol-4-yl)propan-2-ol (CAS No. 2228520-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated thiazole derivative is characterized by its unique molecular structure, combining a thiazole ring with an amino alcohol functional group. The presence of both bromine and nitrogen atoms in its structure makes it a valuable intermediate for synthesizing more complex molecules with potential biological activity.

The compound's chemical formula is C6H9BrN2OS, with a molecular weight of 237.12 g/mol. Its physical properties include a white to off-white crystalline appearance under standard conditions. Researchers have shown particular interest in this molecule due to its potential as a building block for drug discovery, especially in the development of novel antimicrobial agents and enzyme inhibitors. The bromine atom at the 2-position of the thiazole ring provides an excellent site for further cross-coupling reactions, making it versatile for various synthetic applications.

Recent studies have explored the biological activity of 1-amino-3-(2-bromo-1,3-thiazol-4-yl)propan-2-ol derivatives, particularly their potential as kinase inhibitors and antibacterial compounds. The thiazole moiety is known to interact with various biological targets, while the amino alcohol side chain can enhance solubility and bioavailability. These properties align with current pharmaceutical trends focusing on targeted therapies and precision medicine approaches.

In the agrochemical sector, compounds containing the 2-bromothiazole structure have shown promise as plant growth regulators and pest control agents. The specific configuration of 1-amino-3-(2-bromo-1,3-thiazol-4-yl)propan-2-ol offers opportunities for developing new formulations with improved environmental profiles, addressing the growing demand for sustainable agriculture solutions.

The synthesis of CAS No. 2228520-77-0 typically involves multi-step organic reactions starting from commercially available thiazole precursors. Key steps often include bromination of the thiazole ring followed by functional group transformations to introduce the amino alcohol moiety. Recent advancements in green chemistry have led to improved synthetic routes with better atom economy and reduced environmental impact.

From a market perspective, the demand for specialized heterocyclic compounds like 1-amino-3-(2-bromo-1,3-thiazol-4-yl)propan-2-ol has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking novel chemical entities to address challenges in drug-resistant infections and chronic diseases. The compound's versatility also makes it valuable for material science applications, particularly in developing advanced functional materials with specific electronic or optical properties.

Quality control of CAS No. 2228520-77-0 typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity. Proper storage conditions are essential to maintain stability, with recommendations including protection from moisture and storage at controlled temperatures.

Researchers working with this compound should be aware of its handling requirements and potential reactivity. While not classified as highly hazardous, standard laboratory precautions should be followed when manipulating brominated compounds. The growing interest in AI-assisted drug discovery has also brought attention to molecules like this, as they serve as valuable inputs for machine learning models predicting biological activity.

The future outlook for 1-amino-3-(2-bromo-1,3-thiazol-4-yl)propan-2-ol appears promising, with potential applications expanding beyond its current uses. Ongoing research into bioconjugation techniques and click chemistry applications may open new avenues for utilizing this compound in biomedical imaging and diagnostic development. Its structural features make it particularly interesting for proteolysis targeting chimera (PROTAC) technology, a hot topic in current drug discovery.

For suppliers and manufacturers, understanding the regulatory landscape surrounding brominated compounds is crucial. While CAS No. 2228520-77-0 itself isn't subject to stringent controls, derivatives or specific applications may require compliance with various chemical regulations. The compound's potential in addressing global health challenges positions it as an important subject for continued research and development.